![molecular formula C9H12O B1584531 4-Ethylbenzyl alcohol CAS No. 768-59-2](/img/structure/B1584531.png)
4-Ethylbenzyl alcohol
Overview
Description
4-Ethylbenzyl alcohol is a chemical compound with the molecular formula C9H12O . It has an average mass of 136.191 Da and a monoisotopic mass of 136.088821 Da . It is also known by other names such as (4-Ethylphenyl)methanol .
Synthesis Analysis
The synthesis of this compound involves a reaction between this compound (2.72 g, 20 mmol) and 50 ml of 47% hydrobromic acid. The mixture is stirred vigorously for 30 minutes at room temperature. The reaction mixture is then extracted with hexane to yield 4-ethylbenzyl bromide.Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with an ethyl group and a methanol group . The structure can be represented by the SMILES stringCCc1ccc(CO)cc1
. Physical And Chemical Properties Analysis
This compound has a refractive index of n20/D 1.527 (lit.), a boiling point of 115-117 °C/9 mmHg (lit.), and a density of 1.028 g/mL at 25 °C (lit.) .Scientific Research Applications
Catalytic Oxidation
4-Ethylbenzyl alcohol and its derivatives play a significant role in catalytic oxidation processes. A study demonstrated the selective photocatalytic oxidation of benzyl alcohol and its derivatives, including this compound, into corresponding aldehydes using titanium dioxide under visible light irradiation. This process highlights the importance of this compound in the field of green chemistry, offering a pathway to produce valuable chemical intermediates in an environmentally friendly manner (Higashimoto et al., 2009).
Neuroprotection and Antioxidant Effects
This compound has been identified for its potential neuroprotective effects and antioxidant properties. Research on 4-hydroxybenzyl alcohol, a closely related compound, has shown significant neuroprotective effects against cerebral ischemia and oxidative stress. These findings suggest potential therapeutic applications of this compound derivatives in treating neurological disorders and ischemic brain damage (Luo et al., 2018).
Antitumor Activity
The compound has been studied for its antitumor properties, particularly through its effect on tumor angiogenesis and growth. A derivative, 4-hydroxybenzyl alcohol, has shown to effectively inhibit the development of new blood vessels, a process crucial for tumor growth. This suggests that this compound could have potential as a component in anti-cancer therapy by targeting similar mechanisms (Laschke et al., 2013).
Safety and Hazards
properties
IUPAC Name |
(4-ethylphenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O/c1-2-8-3-5-9(7-10)6-4-8/h3-6,10H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSLBFFIVJGJBSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00227614 | |
Record name | 4-Ethylbenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00227614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
768-59-2 | |
Record name | 4-Ethylbenzyl alcohol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=768-59-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Ethylbenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000768592 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Ethylbenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00227614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-ethylbenzyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.089 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the physicochemical state of a vesicular bilayer influence the sorption of 4-ethylbenzyl alcohol?
A: Research suggests that the sorption of this compound is significantly influenced by the physical state of the vesicular bilayer, particularly its ordering, rather than the bilayer thickness. [] For instance, changes in temperature, which can alter the phase behavior of certain lipids like dioctadecyldimethylammonium bromide (DODAB), were found to dramatically affect the sorption of this compound. This implies that the compound's interaction with the bilayer is surface-mediated and sensitive to the arrangement and packing of lipid molecules. []
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